Cas no 120245-01-4 (tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate)

• Product Name: tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate
• CAS No: 120245-01-4
• MF: C₉H₁₆N₂O₃
• MW: 200.234942436218
• CID: 3680733
• PubChem ID: 14159863
• Update Time: 2025-06-29

tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-cyano-2-hydroxypropyl)-, 1,1-dimethylethyl ester, (±)-
• tert-butyl N-(3-cyano-2-hydroxypropyl)carbamate
• tert-butyl (3-cyano-2-hydroxypropyl)carbamate
• Carbamic acid, (3-cyano-2-hydroxypropyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butylN-(3-cyano-2-hydroxypropyl)carbamate
• VEA24501
• EN300-109363
• 120245-01-4
• AKOS022646445
• Z1423881602
• CS-0231669
• tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate

• Inchi： 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-6-7(12)4-5-10/h7,12H,4,6H2,1-3H3,(H,11,13)
• InChI Key： IYEDXPKCFGTWDN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(O)CC#N

Computed Properties

• Exact Mass: 200.11609238Da
• Monoisotopic Mass: 200.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 82.4Ų

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate

Recent Advances in the Study of tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate (CAS: 120245-01-4)

The compound tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate (CAS: 120245-01-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a tert-butyl carbamate group and a cyano-hydroxypropyl moiety, has shown promising potential in various applications, ranging from drug synthesis to biochemical studies. Recent studies have focused on its synthesis, reactivity, and potential therapeutic applications, making it a subject of considerable scientific interest.

One of the key areas of research involving tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate is its role as an intermediate in the synthesis of more complex pharmaceutical compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of β-amino alcohols, which are crucial building blocks for several bioactive molecules. The researchers highlighted the compound's stability and reactivity under mild conditions, making it an attractive candidate for scalable synthesis processes. Furthermore, its compatibility with various protecting group strategies was emphasized, underscoring its versatility in multi-step synthetic routes.

In addition to its synthetic applications, recent investigations have explored the biochemical interactions of tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on certain enzymes involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to elucidate the binding mechanisms, suggesting potential anti-inflammatory applications. These findings open new avenues for the development of novel therapeutic agents targeting chronic inflammatory diseases.

Another significant advancement is the optimization of the compound's synthesis to improve yield and purity. A recent publication in Organic Process Research & Development (2024) detailed a novel catalytic method that enhances the efficiency of producing tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate. The method employs environmentally benign catalysts and reduces the need for hazardous solvents, aligning with the growing demand for sustainable chemical processes. This development is particularly relevant for industrial-scale production, where efficiency and environmental considerations are paramount.

Looking ahead, the potential of tert-Butyl N-(3-Cyano-2-hydroxypropyl)carbamate in drug discovery and development appears promising. Its unique chemical properties and demonstrated bioactivity make it a valuable tool for researchers. Future studies are expected to delve deeper into its pharmacological profile, exploring its efficacy and safety in preclinical models. Additionally, further optimization of synthetic methodologies will likely enhance its accessibility for broader applications in the pharmaceutical industry.